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Compound of Interest

Compound Name:
methyl(triphenyl)phosphanium;hyd

rochloride

Cat. No.: B12061385

Get Quote

Methyltriphenylphosphonium chloride is a quaternary ammonium salt composed of a

phosphonium cation and a chloride anion.[1] Its ionic nature is the primary determinant of its

physical state.[1] At ambient temperature, it presents as a solid material. The morphology can

vary, with commercial suppliers providing it in several forms:

Crystalline Solid: Often appears as distinct crystals.

Powder: A finely divided solid, which can range from free-flowing to clumpy.

Lumpy Solid: Aggregates of smaller particles or crystals.[2]

The color of MTPPC is a critical, albeit variable, physical indicator. It is most commonly

described as a white to off-white solid.[1][2][3] However, it is not uncommon to encounter

batches that are pale yellow or even pale brownish-yellow.[4][5]

Expert Insight: The variation in color is often attributable to trace impurities or byproducts from

the manufacturing process. While a pure, freshly prepared sample is typically bright white, a

pale yellow hue does not necessarily preclude its use in many synthetic applications. However,

a significant deviation to a darker yellow or brownish color may suggest degradation or the
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presence of chromophoric impurities, which could potentially interfere with sensitive reactions.

Researchers should correlate the observed color with the purity stated on the certificate of

analysis (e.g., ≥97% HPLC purity) and the specific requirements of their experimental setup.[4]

Quantitative Physical and Chemical Properties
A precise understanding of the quantitative physical properties of MTPPC is essential for

accurate reagent measurement, reaction setup, and safety considerations. The key properties

are summarized below.

Property Value Source(s)

CAS Number 1031-15-8 [1][2][4][6]

Molecular Formula C₁₉H₁₈ClP [1][4][7]

Molecular Weight 312.77 g/mol [2][4][6][8]

Melting Point 221°C (with decomposition) [2][3][4][8][9]

Form Solid (Crystalline, Powder) [3][8][9]

Purity (Typical) ≥97% to >98% [1][4][10]

Causality Behind the Melting Point: The relatively high melting point of 221°C is a direct

consequence of the strong ionic forces between the methyltriphenylphosphonium cation and

the chloride anion in the crystal lattice.[1] The notation "(dec.)" signifies that the compound

decomposes at its melting point.[2][3][4][8] This is a critical consideration for any planned

reaction at or near this temperature, as the degradation of the reagent would lead to the

formation of unintended byproducts and a reduction in yield.

Solubility Profile and Hygroscopicity: Implications
for Handling and Storage
The practical utility of a reagent is heavily dependent on its solubility and stability.

Solubility: As an ionic salt, MTPPC exhibits predictable solubility behavior. It is soluble in polar

organic solvents such as methanol and acetone.[1][2][3] Conversely, it demonstrates lower
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solubility in non-polar solvents. This characteristic is fundamental when selecting a solvent

system for a reaction. For instance, in the Wittig reaction, the deprotonation of MTPPC to form

the ylide is typically carried out in a polar aprotic solvent that can dissolve the salt.

Hygroscopicity: MTPPC is classified as a hygroscopic substance.[2][3] This means it has a

tendency to absorb moisture from the atmosphere.

Self-Validating Protocol for Storage: The hygroscopic nature of MTPPC mandates a strict

storage protocol to maintain its integrity. The absorption of water can lead to clumping, making

accurate weighing difficult, and can potentially hydrolyze the compound over time, reducing its

reactivity. Therefore, it is imperative to store MTPPC in a tightly sealed container in a dry

environment, such as a desiccator or under an inert atmosphere (e.g., nitrogen or argon).[2]

Before use, allowing the container to equilibrate to room temperature is crucial to prevent

condensation from forming on the cold solid when opened.

Visual Assessment and Quality Control Workflow
The physical appearance of methyltriphenylphosphonium chloride serves as the first step in a

quality control workflow. A researcher receiving a new batch should perform a visual inspection.

The following diagram outlines a decision-making process based on this initial assessment.
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Initial Reagent Assessment Workflow

Receive and Visually Inspect
Methyltriphenylphosphonium Chloride

Color Check

White / Off-White

Acceptable

Pale Yellow
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Dark Yellow / Brown

Unacceptable

Form Check
(Free-flowing vs. Clumpy)

Free-flowing
Powder/Crystals

Acceptable

Hard Clumps / Aggregates

Potential Issue

Proceed with Caution
(Consider small-scale test reaction)

Quarantine Reagent
(Requires further analytical validation - e.g., NMR, HPLC)

Proceed with Use
(Standard Protocol)

Dry in Vacuum Oven
(If clumps are due to moisture)

Re-evaluate

Click to download full resolution via product page

Caption: Quality assessment workflow based on physical appearance.
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This self-validating workflow demonstrates how an initial visual inspection can guide

experimental choices. A white, free-flowing powder can typically be used with confidence.[1][3]

A pale-yellow solid may warrant a small-scale test reaction to ensure efficacy, while a dark or

heavily clumped solid suggests potential degradation or moisture absorption, necessitating

further analytical validation before use in a critical synthesis step.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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